Cas no 824939-02-8 (1,2-Cyclohexanediamine, N-methyl-N-(1-methylethyl)-, (1S,2S)-)

• Product name: 1,2-Cyclohexanediamine, N-methyl-N-(1-methylethyl)-, (1S,2S)-
• CAS No: 824939-02-8
• MF: C₁₀H₂₂N₂
• MW: 170.29508
• CID: 690291
• PubChem ID: 12156324

1,2-Cyclohexanediamine, N-methyl-N-(1-methylethyl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediamine, N-methyl-N-(1-methylethyl)-, (1S,2S)-
• DTXSID50478755
• 824939-02-8

• Inchi： InChI=1S/C10H22N2/c1-8(2)12(3)10-7-5-4-6-9(10)11/h8-10H,4-7,11H2,1-3H3/t9-,10-/m0/s1
• InChI Key： RMTPHTFZJYLTFX-UWVGGRQHSA-N
• SMILES： CC(C)N(C)C1CCCCC1N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų